Cas no 32742-88-4 (3,6,9,12,15,18-Hexaoxaeicosan-1-ol,20-(4-octylphenoxy)-)

3,6,9,12,15,18-Hexaoxaeicosan-1-ol,20-(4-octylphenoxy)- structure
32742-88-4 structure
Product Name:3,6,9,12,15,18-Hexaoxaeicosan-1-ol,20-(4-octylphenoxy)-
CAS No:32742-88-4
MF:C28H50O8
MW:514.691810131073
CID:313992
PubChem ID:122945
Update Time:2025-04-19

3,6,9,12,15,18-Hexaoxaeicosan-1-ol,20-(4-octylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12,15,18-Hexaoxaeicosan-1-ol,20-(4-octylphenoxy)-
    • 20-(4-Octylphenoxy)-3,6,9,12,15,18-hexaoxaicosan-1-ol
    • 2-[2-[2-[2-[2-[2-[2-(4-octylphenoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
    • DTXSID40186413
    • NS00029332
    • 32742-88-4
    • EINECS 251-190-9
    • SCHEMBL2169353
    • Inchi: 1S/C28H50O8/c1-2-3-4-5-6-7-8-27-9-11-28(12-10-27)36-26-25-35-24-23-34-22-21-33-20-19-32-18-17-31-16-15-30-14-13-29/h9-12,29H,2-8,13-26H2,1H3
    • InChI Key: IZCAZGDGLZWLNZ-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCCOCCOCCOCCOCCO)C1C=CC(=CC=1)CCCCCCCC

Computed Properties

  • Exact Mass: 514.3507
  • Monoisotopic Mass: 514.351
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 28
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 84.8Ų

Experimental Properties

  • Density: 1.038
  • Boiling Point: 593.3°Cat760mmHg
  • Flash Point: 312.6°C
  • Refractive Index: 1.486
  • PSA: 84.84
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